2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide

• Molecular Formula: C21H24ClN3O2
• Molecular Weight: 385.9 g/mol
• IUPAC Name: 2-chloro-N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C21H24ClN3O2/c1-15(2)21(27)25-13-11-24(12-14-25)17-9-7-16(8-10-17)23-20(26)18-5-3-4-6-19(18)22/h3-10,15H,11-14H2,1-2H3,(H,23,26)
• InChI Key: UPCWOLYTWKGABX-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is often used in laboratory experiments to study its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide involves its ability to inhibit the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression. It has also been shown to inhibit the activity of certain proteins that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to reduce inflammation in the body by inhibiting the activity of certain proteins. Additionally, it has been shown to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide in laboratory experiments include its ability to inhibit the activity of specific enzymes and proteins, its potential as an anticancer agent, and its potential as a treatment for neurological and inflammatory diseases. However, the limitations of using this compound in laboratory experiments include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide. One direction is to further study its potential as an anticancer agent and its ability to inhibit the growth of cancer cells. Another direction is to study its potential as a treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide involves a multi-step process that includes the use of various reagents and solvents. The first step involves the reaction of 4-(4-isobutyryl-1-piperazinyl)aniline with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. This reaction yields 2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide as the final product.

Scientific Research Applications

2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide has been used in various scientific research applications. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, it has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis.